Cas no 68887-67-2 (7-imidazol-1-yl-heptanoic acid)

• Product Name: 7-imidazol-1-yl-heptanoic acid
• CAS No: 68887-67-2
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 972416
• PubChem ID: 173117
• Update Time: 2025-04-19

7-imidazol-1-yl-heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7-imidazol-1-yl-heptanoic acid
• 1H-Imidazole-1-heptanoic acid
• 7-imidazol-1-ylheptanoic acid
• DTXSID80218964
• CHEMBL557994
• CHEMBL1196726
• SCHEMBL1047418
• AKOS006290742
• N-(7-Carboxyhexyl)imidazole
• 68887-67-2
• BDBM50028714
• 7-(1-Imidazolyl)heptanoic acid
• 1-Carboxyhexylimidazole
• 7-Imidazol-1-yl-heptanoic acid; hydrochloride

• Inchi： 1S/C10H16N2O2/c13-10(14)5-3-1-2-4-7-12-8-6-11-9-12/h6,8-9H,1-5,7H2,(H,13,14)
• InChI Key： KZUXSHYAXPMDNJ-UHFFFAOYSA-N
• SMILES： OC(CCCCCCN1C=NC=C1)=O

Computed Properties

• Exact Mass: 196.12128
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12